Cas no 1104637-53-7 (Ethynylboronic Acid MIDA Ester (>90%))

• Product Name: Ethynylboronic Acid MIDA Ester (>90%)
• CAS No: 1104637-53-7
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• MDL: MFCD11215242
• CID: 2602417
• PubChem ID: 329762190
• Update Time: 2025-04-21

Ethynylboronic Acid MIDA Ester (>90%) Chemical and Physical Properties

Names and Identifiers

• Acetyleneboronic acid MIDA ester, Acetynylboronic acid MIDA ester, Ethyneboronic acid MIDA ester
• 2-ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• Ethynylboronic acid MIDA ester
• 1310384-76-9
• Acetyleneboronic acid MIDA ester, Acetynylboronic acid MIDA ester, Ethyneboronic acid MIDA ester
• SY278837
• MFCD11215242
• W13777
• Acetyleneboronic acid MIDA ester
• EN300-623216
• 1104637-53-7
• ZB0273
• DTXSID80746277
• 878-040-0
• EUB63753
• KCC38476
• DTXCID10697021
• Ethynylboronic Acid MIDA Ester (>90%)

• MDL： MFCD11215242
• Inchi： 1S/C7H8BNO4/c1-3-8-12-6(10)4-9(2)5-7(11)13-8/h1H,4-5H2,2H3
• InChI Key： NHVZIRZCTRJEFP-UHFFFAOYSA-N
• SMILES： O1B(C#C)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 181.0546379g/mol
• Monoisotopic Mass: 181.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 208-209 °C

Ethynylboronic Acid MIDA Ester (>90%) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3